Cas no 34013-88-2 (S-[2-(methylamino)-2-oxoethyl] O,O-dipropan-2-yl phosphorothioate)

• Product Name: S-[2-(methylamino)-2-oxoethyl] O,O-dipropan-2-yl phosphorothioate
• CAS No: 34013-88-2
• MF: C₉H₂₀NO₄PS
• MW: 269.298162460327
• CID: 1461383
• PubChem ID: 214731
• Update Time: 2025-04-20

S-[2-(methylamino)-2-oxoethyl] O,O-dipropan-2-yl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• S-[2-(methylamino)-2-oxoethyl] O,O-dipropan-2-yl phosphorothioate
• 1-(2-hydroxyethoxy)-3-prop-2-enoxypropan-2-ol
• O,O-Di-isopropyl S-(N-methylcarbamoylmethyl) phosphorothiolate
• 2-({Bis[(propan-2-yl)oxy]phosphoryl}sulfanyl)-N-methylethanimidic acid
• DTXSID00955586
• 34013-88-2
• BRN 2272210
• Phosphorothioic acid, O,O-bis(1-methylethyl) S-(2-(methylamino)-2-oxoethyl) ester

• Inchi： 1S/C9H20NO4PS/c1-7(2)13-15(12,14-8(3)4)16-6-9(11)10-5/h7-8H,6H2,1-5H3,(H,10,11)
• InChI Key： BPEGYJWDDYWPBE-UHFFFAOYSA-N
• SMILES： S(CC(NC)=O)P(=O)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 269.0852
• Monoisotopic Mass: 269.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.147
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.471
• PSA: 64.63